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Compound of Interest

Compound Name: Sodium-22

Cat. No.: B1232525

This technical guide provides a comprehensive analysis of the radioactive decay of Sodium-22
(2Na), tailored for researchers, scientists, and professionals in drug development. This
document details the decay scheme, presents quantitative data in structured tables, outlines
experimental methodologies for its characterization, and includes visualizations of the decay
process and experimental setups.

The Sodium-22 Decay Scheme

Sodium-22 is a radioactive isotope of sodium with a half-life of approximately 2.602 years.[1] It
decays into the stable nuclide Neon-22 (22Ne) primarily through two competing modes: positron
emission (3* decay) and electron capture (EC).[2] The total decay energy (Q-value) for the
transition to the ground state of Neon-22 is 2.842 MeV.[3]

The decay of Sodium-22 predominantly proceeds to an excited state of Neon-22 at 1.275 MeV.
[4] This excited state then de-excites to the ground state of Neon-22 by emitting a gamma-ray
photon. A much smaller fraction of Sodium-22 decays directly to the ground state of Neon-22.

The positron emitted during 3* decay rapidly loses its kinetic energy through interactions with
the surrounding material and subsequently annihilates with an electron. This annihilation
process typically results in the emission of two 511 keV gamma-ray photons, which are emitted
in opposite directions to conserve momentum.[5][6]

Quantitative Decay Data
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The key quantitative parameters of the Sodium-22 decay scheme are summarized in the
following tables for clarity and comparative analysis.

Table 1: General Properties of Sodium-22

Property Value

Half-life 2.602 years[1]
Daughter Nuclide Neon-22 (22Ne)
Q-value (to ground state) 2.842 MeV[3]
Spin and Parity 3+[3]

Table 2: Decay Modes and Branching Ratios

Decay Mode Branching Ratio (%) Daughter State
) o 1.275 MeV excited state of
Positron Emission (") 90.30 (9)
2Ne[4]
1.275 MeV excited state of
Electron Capture (EC) 9.64 (9)
2Ne[4]
Positron Emission (*) 0.055 (14) Ground state of 2Ne[4]

Table 3: Emitted Radiations and Their Properties
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Radiation Type Energy (keV) Intensity per 100 Decays
Gamma Ray (y) 1274.5 99.94[7]

Annihilation Radiation (y) 511.0 179.8[1][7]

Positron () (E_max) 545.6 89.836[7]

Positron (B*) (E_avg) 2155 -[7]

Positron () (E_max) 1820.2 0.056[7]

Positron (B*) (E_avg) 835.0 -[7]

Auger Electrons (K-shell) 0.75-0.81 9.19[7]

X-rays (K) 0.85 0.142[7]

Experimental Methodologies

The characterization of the Sodium-22 decay scheme involves several key experimental

techniques.

Gamma-Ray Spectroscopy

Objective: To identify and quantify the energies and intensities of the gamma rays emitted

during the decay of Sodium-22.

Methodology:

o Detector Setup: A high-purity germanium (HPGe) or a sodium iodide (Nal(Tl)) scintillation

detector is used. The detector is typically shielded with lead to reduce background radiation.

o Calibration: The detector is calibrated for energy and efficiency using standard radioactive

sources with well-known gamma-ray energies and intensities (e.g., 3’Cs, ¢°Co).

o Data Acquisition: A Sodium-22 source is placed at a known distance from the detector. The

output signals from the detector are processed by a multichannel analyzer (MCA) to

generate a gamma-ray spectrum.
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o Data Analysis: The resulting spectrum is analyzed to identify the photopeaks corresponding
to the 1274.5 keV gamma-ray from the de-excitation of Neon-22 and the 511 keV gamma-
ray from positron-electron annihilation. The net area under each photopeak is determined
and corrected for the detector efficiency at that energy to calculate the relative intensities of
the gamma rays.

41t3-y Coincidence Counting

Objective: To determine the absolute activity of a Sodium-22 source and to measure the
branching ratios of the decay modes.

Methodology:

o Detector System: The setup consists of a 41t proportional counter for detecting the emitted
positrons (B* particles) and a Nal(Tl) or HPGe detector for detecting the coincident gamma
rays.

o Coincidence Logic: The electronic setup is designed to record events where a signal is
detected in the beta detector simultaneously (within a very short time window) with a signal
in the gamma detector.

o Data Acquisition: The counts in the beta channel (NB), the gamma channel (Ny), and the
coincidence channel (Nc) are recorded.

o Data Analysis: The activity (A) of the source can be calculated using the formula A= (N8 *
Ny) / Nc. By selecting the gamma-ray energy (1275 keV), the branching ratio for the decay to
the excited state can be determined. The ratio of electron capture to positron emission can
be measured by comparing the number of 1.28 MeV gamma rays to the number of 511 keV
annihilation gamma rays.

Positron Annihilation Lifetime Spectroscopy (PALS)

Obijective: To study the electron environment in a material by measuring the lifetime of
positrons emitted from a Sodium-22 source. Sodium-22 is a common positron source for this
technique.[8]

Methodology:
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e Source-Sample Sandwich: A Sodium-22 source is typically sealed between two identical
pieces of the material under investigation.

o Detector Setup: Two fast scintillation detectors (e.g., BaFz or plastic scintillators) are used.
One detector is optimized to detect the 1.275 MeV "birth" gamma-ray, which is emitted
almost simultaneously with the positron. The other detector is optimized to detect one of the
511 keV "death" gamma-rays from the positron-electron annihilation.

o Timing Electronics: A time-to-amplitude converter (TAC) is used to measure the time
difference between the detection of the birth and death gamma rays. The output of the TAC
is then sent to a multichannel analyzer to build a lifetime spectrum.

o Data Analysis: The resulting lifetime spectrum is a histogram of the number of annihilation
events versus time. This spectrum can be deconvoluted into several lifetime components,
each corresponding to a different annihilation mechanism within the material, providing
information about defects, free volume, and porosity.

Visualizations

The following diagrams illustrate the Sodium-22 decay scheme and a typical experimental
workflow for its analysis.
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Caption: Decay scheme of Sodium-22, illustrating the primary decay paths and subsequent
gamma emission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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